Cas no 1113025-23-2 ([(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol)

• Product Name: [(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol
• CAS No: 1113025-23-2
• MF: C₂₅H₂₅NO₂
• MW: 371.47150683403
• CID: 2949988
• PubChem ID: 86627069
• Update Time: 2025-07-23

[(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol Chemical and Physical Properties

Names and Identifiers

• [(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol
• [(1S,3S,5S)-3-(tritylamino)-6-oxabicyclo[3.1.0]hex-1-yl]methanol
• AKOS037650484
• HIDDPUDMYMCTNU-HJOGWXRNSA-N
• SCHEMBL4092625
• CS-14875
• 1113025-23-2

• MDL： MFCD28411731
• Inchi： 1S/C25H25NO2/c27-18-24-17-22(16-23(24)28-24)26-25(19-10-4-1-5-11-19,20-12-6-2-7-13-20)21-14-8-3-9-15-21/h1-15,22-23,26-27H,16-18H2/t22-,23-,24-/m0/s1
• InChI Key： HIDDPUDMYMCTNU-HJOGWXRNSA-N
• SMILES： O1[C@H]2C[C@@H](C[C@@]12CO)NC(C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 371.188529040g/mol
• Monoisotopic Mass: 371.188529040g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 44.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds Triphenyl compounds
• Solvents and Organic Chemicals Organic Compounds Benzenoids Triphenyl compounds

Additional information on [(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol

Recent Advances in the Study of 1113025-23-2 and [(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol

The compound 1113025-23-2 and its derivative [(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol have recently garnered significant attention in the field of chemical biology and medicinal chemistry. These molecules are part of a growing class of bicyclic compounds that exhibit unique structural and functional properties, making them promising candidates for drug discovery and development. This research brief aims to summarize the latest findings related to these compounds, focusing on their synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic challenges and innovative approaches to producing 1113025-23-2 and its derivatives. The compound's bicyclic scaffold, featuring a 6-oxabicyclo[3.1.0]hexane core, presents both opportunities and obstacles in terms of stereochemical control and functional group manipulation. Researchers have developed novel catalytic methods to achieve high enantioselectivity in the synthesis of [(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol, which is critical for its biological activity. These advancements have paved the way for more efficient and scalable production of this compound, facilitating further pharmacological studies.

In terms of biological activity, preliminary investigations suggest that [(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol exhibits potent inhibitory effects on specific enzymatic targets involved in inflammatory pathways. The tritylamino moiety appears to play a key role in binding to these targets, while the bicyclic structure enhances the compound's stability and bioavailability. These findings have sparked interest in exploring its potential as a therapeutic agent for conditions such as autoimmune diseases and chronic inflammation.

Further research has also explored the pharmacokinetic and pharmacodynamic properties of 1113025-23-2 and its derivatives. In vitro and in vivo studies have demonstrated favorable absorption, distribution, metabolism, and excretion (ADME) profiles, suggesting that these compounds could be viable candidates for clinical development. Additionally, structure-activity relationship (SAR) studies have identified key modifications that can enhance efficacy and reduce off-target effects, providing valuable insights for future drug design efforts.

In conclusion, the latest research on 1113025-23-2 and [(1S,3S,5S)-3-(Tritylamino)-6-oxabicyclo[3.1.0]hexan-1-yl]methanol underscores their potential as innovative therapeutic agents. The advancements in synthetic methodologies, coupled with promising biological activity and pharmacokinetic properties, position these compounds as exciting candidates for further investigation. Future studies should focus on elucidating their mechanisms of action, optimizing their therapeutic profiles, and advancing them through preclinical and clinical trials to realize their full potential in medicine.